3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate
3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate
Brand Name:
Vulcanchem
CAS No.:
301671-47-6
VCID:
VC21172747
InChI:
InChI=1S/C16H14N2S.CH4O4S/c1-18-14-9-5-6-10-15(14)19-16(18)11-12-17-13-7-3-2-4-8-13;1-5-6(2,3)4/h2-12H,1H3;1H3,(H,2,3,4)
SMILES:
C[N+]1=C(SC2=CC=CC=C21)C=CNC3=CC=CC=C3.COS(=O)(=O)[O-]
Molecular Formula:
C₁₇H₁₈N₂O₄S₂
Molecular Weight:
378.5 g/mol
3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate
CAS No.: 301671-47-6
Cat. No.: VC21172747
Molecular Formula: C₁₇H₁₈N₂O₄S₂
Molecular Weight: 378.5 g/mol
* For research use only. Not for human or veterinary use.
![3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate - 301671-47-6](/images/no_structure.jpg)
Specification
| CAS No. | 301671-47-6 |
|---|---|
| Molecular Formula | C₁₇H₁₈N₂O₄S₂ |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | N-[(E)-2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline;methyl sulfate |
| Standard InChI | InChI=1S/C16H14N2S.CH4O4S/c1-18-14-9-5-6-10-15(14)19-16(18)11-12-17-13-7-3-2-4-8-13;1-5-6(2,3)4/h2-12H,1H3;1H3,(H,2,3,4) |
| Standard InChI Key | OECYYMRQZMINOB-UHFFFAOYSA-N |
| Isomeric SMILES | C[N+]1=C(SC2=CC=CC=C21)/C=C/NC3=CC=CC=C3.COS(=O)(=O)[O-] |
| SMILES | C[N+]1=C(SC2=CC=CC=C21)C=CNC3=CC=CC=C3.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=C(SC2=CC=CC=C21)C=CNC3=CC=CC=C3.COS(=O)(=O)[O-] |
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